Cas no 84100-72-1 (2-Anthracenesulfonicacid, 4-amino-9,10-dihydro-1,3-dihydroxy-9,10-dioxo-, ammonium salt (1:1))

• Product name: 2-Anthracenesulfonicacid, 4-amino-9,10-dihydro-1,3-dihydroxy-9,10-dioxo-, ammonium salt (1:1)
• CAS No: 84100-72-1
• MF: C₁₄H₈NO₇S-^.H₄N+
• MW: 352.31928
• CID: 724543
• PubChem ID: 3019694

2-Anthracenesulfonicacid, 4-amino-9,10-dihydro-1,3-dihydroxy-9,10-dioxo-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenesulfonicacid, 4-amino-9,10-dihydro-1,3-dihydroxy-9,10-dioxo-, ammonium salt (1:1)
• KERNECHTROT-ALUMINUM SULFATE
• Nuclear Fast Red, ammonium salt
• AMMONIUM 4-AMINO-9,10-DIHYDRO-1,3-DIHYDROXY-9,10-DIOXOANTHRACENE-2-SULFONATE
• 84100-72-1
• Nuclear Fast Red Ammonium salt
• HGE9L33BN9
• DTXSID40232989
• EINECS 282-151-4
• 2-Anthracenesulfonic acid, 4-amino-9,10-dihydro-1,3-dihydroxy-9,10-dioxo-, ammonium salt (1:1)
• NS00089386
• Ammonium 4-amino-9,10-dihydro-1,3-dihydroxy-9,10-dioxoanthracene-2-sulphonate
• azanium;4-amino-1,3-dihydroxy-9,10-dioxoanthracene-2-sulfonate
• 2-Anthracenesulfonic acid, 4-amino-9,10-dihydro-1,3-dihydroxy-9,10-dioxo-, monoammonium salt

• Inchi： InChI=1S/C14H9NO7S.H3N/c15-9-7-8(12(18)14(13(9)19)23(20,21)22)11(17)6-4-2-1-3-5(6)10(7)16;/h1-4,18-19H,15H2,(H,20,21,22);1H3
• InChI Key： OTBMPEMZTDBNAF-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C(=C3N)O)S(=O)(=O)[O-])O.[NH4+]

Computed Properties

• Exact Mass: 352.03652190g/mol
• Monoisotopic Mass: 352.03652190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 614
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones